3-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C11H7ClN4
• Molecular Weight: 230.65 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C11H7ClN4/c12-9-3-1-8(2-4-9)11-15-14-10-7-13-5-6-16(10)11/h1-7H
• InChI Key: CXQYYWUBSNDUOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C3N2C=CN=C3)Cl

Description

3-(4-Chlorophenyl)-[1,2,4]triazolo[4,3-a]pyrazine is a useful research compound. Its molecular formula is C11H7ClN4 and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-hydrazinopyrazine (1.60 g, 14.55 mmol) was added 4-chloro-benzoic acid (3 eq) followed by 20 mL of polyphosphoric acid, and the reaction mixture was stirred at 110° C. for 18 h. The hot PPA solution was added to ice and neutralized by the addition of ammonium hydroxide (highly exothermic!). The aqueous solution was extracted with ethyl acetate, washed with brine, and dried over anhydrous sodium sulfate. Concentration followed by flash chromatography (silica gel, 1:1 hexanes: ethyl acetate) afforded 3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyrazine, as a viscous oil.